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Compound of Interest

Compound Name: DL-Glutamine

Cat. No.: B559555 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the basic properties of DL-Glutamine, a racemic

mixture of the D- and L-isomers of the amino acid glutamine, for research purposes. It covers

its chemical and physical characteristics, biochemical and physiological roles, and key

experimental applications and protocols.

Core Properties of DL-Glutamine
DL-Glutamine is a non-essential amino acid that serves as a crucial nutrient in cell culture and

a key player in various metabolic processes. While the L-isomer is the biologically active form

in mammalian cells, the DL-racemic mixture is also utilized in specific research contexts.

Chemical and Physical Data
The fundamental properties of DL-Glutamine are summarized in the table below.
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Property Value References

Molecular Formula C₅H₁₀N₂O₃ [1]

Molecular Weight 146.14 g/mol [1]

CAS Number 6899-04-3 [1][2]

Appearance
White to cream powder or

crystals

Melting Point ~177-186 °C (decomposes) [2][3]

pKa₁ (α-carboxyl) 2.17 [4][5][6]

pKa₂ (α-ammonium) 9.13 [4][5][6]

Isoelectric Point (pI) 5.65 [4][6]

Solubility
DL-Glutamine exhibits moderate solubility in aqueous solutions, a critical factor for its use in

cell culture media and experimental buffers.

Solvent Solubility References

Water Soluble [7][8]

Aqueous Acid Slightly Soluble [2][3]

Ethanol Insoluble/Slightly Soluble [8][9]

Ether Soluble [9]

Non-polar organic solvents Limited solubility [7]

Stability and Storage
The stability of glutamine in solution is a significant consideration in experimental design. L-

glutamine is known to be labile in solution, degrading into pyroglutamate and ammonia, the

latter of which can be toxic to cells. The rate of degradation is dependent on pH, temperature,

and the presence of certain ions.
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Form
Storage
Temperature

Stability Notes References

Powder
Room temperature

(15-30 °C)

Stable as a dry

powder.
[10]

Stock Solution -20 °C

Stable as a frozen

solution. Avoid

multiple freeze-thaw

cycles.

[10][11][12]

In Media

(Refrigerated)
4 °C

More stable than at

higher temperatures,

but degradation still

occurs. Half-life of

approximately 3

weeks.

[11][13][14]

In Media (Incubator) 37 °C

Rapid degradation.

Half-life of

approximately 1 week.

[13][14]

Biochemical and Physiological Roles
Glutamine is the most abundant free amino acid in the human body and plays a central role in

a multitude of metabolic and physiological processes.

A Key Metabolic Hub
Glutamine is a pleiotropic molecule, acting as a primary substrate for energy production, a

nitrogen and carbon donor for the synthesis of other biomolecules, and a regulator of cellular

signaling.

Energy Source: In rapidly dividing cells, including many cancer cell lines and immune cells,

glutamine is a major respiratory fuel, entering the tricarboxylic acid (TCA) cycle as α-

ketoglutarate.

Nitrogen Donor: The amide nitrogen of glutamine is essential for the de novo synthesis of

purines and pyrimidines, the building blocks of DNA and RNA. It also contributes to the
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synthesis of other non-essential amino acids and amino sugars.[15]

Carbon Donor: The carbon skeleton of glutamine replenishes TCA cycle intermediates

(anaplerosis), a process crucial for maintaining mitochondrial function and providing

precursors for biosynthesis.

Redox Balance: Glutamine is a precursor for the synthesis of glutathione, a major

intracellular antioxidant that protects cells from oxidative stress.

Role in the Nervous System
In the central nervous system, glutamine is a key component of the glutamate-glutamine cycle,

a metabolic pathway that occurs between neurons and astrocytes.[10][12] This cycle is

essential for recycling the neurotransmitter glutamate and maintaining normal synaptic function.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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